Cas no 2229154-43-0 (tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate)

Tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate is a specialized carbamate derivative featuring a pyridine core with dimethylamino and carbonyl functionalities. This compound is valued in synthetic organic chemistry for its role as a versatile intermediate, particularly in the construction of complex heterocyclic frameworks. The tert-butyl carbamate group enhances stability, facilitating handling and storage, while the dimethylamino-pyridine moiety offers potential for further functionalization. Its structural features make it suitable for applications in pharmaceutical research, where it may serve as a precursor in the synthesis of bioactive molecules. The compound’s well-defined reactivity profile ensures consistent performance in multi-step synthetic routes.
tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate structure
2229154-43-0 structure
Product Name:tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate
CAS No:2229154-43-0
MF:C15H23N3O3
MW:293.36142373085
CID:6240799
PubChem ID:165778668
Update Time:2025-05-19

tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate
    • tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate
    • 2229154-43-0
    • EN300-1901737
    • Inchi: 1S/C15H23N3O3/c1-15(2,3)21-14(20)18(6)12(10-19)11-8-7-9-16-13(11)17(4)5/h7-10,12H,1-6H3
    • InChI Key: SPCMQYDWYDVJHD-UHFFFAOYSA-N
    • SMILES: O(C(N(C)C(C=O)C1=CC=CN=C1N(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 293.17394160g/mol
  • Monoisotopic Mass: 293.17394160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 62.7Ų

tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1901737-0.05g
tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate
2229154-43-0
0.05g
$1224.0 2023-09-18
Enamine
EN300-1901737-0.1g
tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate
2229154-43-0
0.1g
$1283.0 2023-09-18
Enamine
EN300-1901737-0.25g
tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate
2229154-43-0
0.25g
$1341.0 2023-09-18
Enamine
EN300-1901737-0.5g
tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate
2229154-43-0
0.5g
$1399.0 2023-09-18
Enamine
EN300-1901737-1.0g
tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate
2229154-43-0
1g
$1458.0 2023-06-01
Enamine
EN300-1901737-2.5g
tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate
2229154-43-0
2.5g
$2856.0 2023-09-18
Enamine
EN300-1901737-5.0g
tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate
2229154-43-0
5g
$4226.0 2023-06-01
Enamine
EN300-1901737-10.0g
tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate
2229154-43-0
10g
$6266.0 2023-06-01
Enamine
EN300-1901737-1g
tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate
2229154-43-0
1g
$1458.0 2023-09-18
Enamine
EN300-1901737-5g
tert-butyl N-{1-[2-(dimethylamino)pyridin-3-yl]-2-oxoethyl}-N-methylcarbamate
2229154-43-0
5g
$4226.0 2023-09-18

Additional information on tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate

Recent Advances in the Study of tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate (CAS: 2229154-43-0)

The compound tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate (CAS: 2229154-43-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridine and carbamate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the primary areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The method involves a multi-step reaction sequence starting from commercially available 2-(dimethylamino)pyridine, followed by selective alkylation and carbamate formation. This advancement is particularly significant for large-scale pharmaceutical production, where yield and purity are critical factors.

In addition to synthetic improvements, recent investigations have explored the pharmacological profile of tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory activity against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. While the exact mechanism of action remains under investigation, these findings highlight its potential as a scaffold for developing targeted kinase inhibitors.

Another noteworthy development is the use of this compound as a key intermediate in the synthesis of more complex drug candidates. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in constructing novel heterocyclic compounds with enhanced bioactivity. The researchers successfully incorporated the pyridine-carbamate moiety into larger molecular frameworks, resulting in derivatives with improved pharmacokinetic properties.

Despite these promising findings, challenges remain in fully elucidating the compound's therapeutic potential. Current research is focused on addressing issues such as metabolic stability and selectivity. Future studies are expected to explore structure-activity relationships (SAR) to optimize its pharmacological profile further. Additionally, in vivo studies are needed to validate the preliminary in vitro results and assess the compound's safety and efficacy in animal models.

In conclusion, tert-butyl N-{1-2-(dimethylamino)pyridin-3-yl-2-oxoethyl}-N-methylcarbamate (CAS: 2229154-43-0) represents a versatile and promising compound in chemical biology and drug discovery. Recent advancements in its synthesis and pharmacological evaluation underscore its potential as both a therapeutic agent and a valuable intermediate. Continued research in this area is likely to yield further insights and applications, contributing to the development of novel treatments for various diseases.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.